Cas no 15188-09-7 (Vinyltris(tert-butylperoxy)silane)

Vinyltris(tert-butylperoxy)silane is a highly reactive organosilane compound featuring three tert-butylperoxy groups bonded to a silicon center. Its primary application lies in crosslinking and polymerization processes, particularly for silicone-based materials, where it acts as an efficient free-radical initiator. The compound’s thermal stability and controlled decomposition properties make it suitable for high-temperature curing applications, ensuring uniform crosslinking in elastomers and resins. Its vinyl group further enhances reactivity, enabling covalent bonding with unsaturated polymer matrices. This product is valued for its ability to improve mechanical strength, thermal resistance, and durability in silicone rubber and other specialty polymers. Proper handling is essential due to its peroxide-based reactivity.
Vinyltris(tert-butylperoxy)silane structure
15188-09-7 structure
Product Name:Vinyltris(tert-butylperoxy)silane
CAS No:15188-09-7
MF:C14H30O6Si
MW:322.469906330109
CID:50050
PubChem ID:84826
Update Time:2025-05-28

Vinyltris(tert-butylperoxy)silane Chemical and Physical Properties

Names and Identifiers

    • Tris(tert-butyldioxy)vinylsilane
    • Vinyltris(tert-butyldioxy)silane
    • VINYLTRIS(TERT-BUTYLPEROXY)SILANE
    • Einecs 239-238-7
    • inmineralspirits
    • silane32-61
    • Tris-(tert.-butylepidioxy)-vinyl-silan
    • tris(tert-butyldioxy)vinyl-silan
    • tris(tert-butylperoxy)vinylsilane
    • Tri-tert.-butyl-peroxy-vinyl-silan
    • vinyl tris(t-butylperoxy)silane
    • vinyltri(tert-butylperoxysilane)
    • Vinyl-tris-(t-butylperoxy)-silan
    • x12-530
    • tris((1,1-dimethylethyl)dioxy)ethenyl-silan
    • (vinylsilylidyne)tris(tert-butyl-peroxid
    • Vinyltris(t-butylperoxy)silane
    • silane 32-61
    • 50%inmineralspirits
    • tris(tert-butylperoxy)-ethenylsilane
    • Silane, tris[(1,1-dimethylethyl)dioxy]ethenyl-
    • Silane, tris(tert-butyldioxy)vinyl-
    • Tris((1,1-dimethylethyl)dioxy)ethenylsilane
    • tris(tert-butylperoxy)(ethenyl)silane
    • Peroxide, 1,1',1''-(ethenylsilylidyne)tris(2-(1,1-dimethylethyl)
    • 15188-09-7
    • DTXSID60934357
    • SCHEMBL597423
    • X 12-530
    • Silane, tris((1,1-dimethylethyl)dioxy)ethenyl-
    • Peroxide, (vinylsilylidyne)tris(tert-butyl-
    • vinyl-tris-(t-butylperoxy) silane
    • WCAGGTLUGWSHOV-UHFFFAOYSA-N
    • Silane, tris(tert-butyldioxy)vinyl-(8CI)
    • Peroxide, 1,1',1''-(ethenylsilylidyne)tris[2-(1,1-dimethylethyl)
    • Peroxide, (vinylsilylidyne)tris(tert-butyl-(6CI,7CI)
    • Vinyltris(tert-butylperoxy)silane
    • Inchi： 1S/C14H30O6Si/c1-11-21(18-15-12(2,3)4,19-16-13(5,6)7)20-17-14(8,9)10/h11H,1H2,2-10H3
    • InChI Key： WCAGGTLUGWSHOV-UHFFFAOYSA-N
    • SMILES： [Si](C=C)(OOC(C)(C)C)(OOC(C)(C)C)OOC(C)(C)C

Computed Properties

  • Exact Mass: 322.18100
  • Monoisotopic Mass: 322.18116521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38000
  • LogP: 3.89060

Vinyltris(tert-butylperoxy)silane Security Information

  • Hazardous Material transportation number：UN 3101
  • Packing Group：II
  • Hazard Level：5.2
  • Safety Term：5.2
  • Packing Group：II
  • HazardClass：5.2
  • PackingGroup：II

Vinyltris(tert-butylperoxy)silane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Vinyltris(tert-butylperoxy)silane Pricemore >>

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